Cas no 1499773-02-2 (2,3-dichloro-4-hydroxybenzene-1-sulfonamide)

• Product Name: 2,3-dichloro-4-hydroxybenzene-1-sulfonamide
• CAS No: 1499773-02-2
• MF: C₆H₅Cl₂NO₃S
• MW: 242.079798460007
• MDL: MFCD24076305
• CID: 4602528
• PubChem ID: 70480325
• Update Time: 2025-06-09

2,3-dichloro-4-hydroxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,3-dichloro-4-hydroxybenzene-1-sulfonamide

• MDL： MFCD24076305
• Inchi： 1S/C6H5Cl2NO3S/c7-5-3(10)1-2-4(6(5)8)13(9,11)12/h1-2,10H,(H2,9,11,12)
• InChI Key： OORXZCIRXHWOIV-UHFFFAOYSA-N
• SMILES： C1(S(N)(=O)=O)=CC=C(O)C(Cl)=C1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2,3-dichloro-4-hydroxybenzene-1-sulfonamide

Comprehensive Overview of 2,3-Dichloro-4-hydroxybenzene-1-sulfonamide (CAS No. 1499773-02-2)

2,3-Dichloro-4-hydroxybenzene-1-sulfonamide (CAS No. 1499773-02-2) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, agrochemical research, and material science. This sulfonamide derivative is characterized by its unique molecular structure, which combines a benzene ring with hydroxyl, sulfonamide, and dichloro substituents. The presence of these functional groups makes it a versatile intermediate for synthesizing more complex molecules. Researchers and industries are increasingly exploring its potential applications due to its bioactive properties and structural adaptability.

One of the key reasons behind the growing interest in 2,3-dichloro-4-hydroxybenzene-1-sulfonamide is its relevance in drug discovery. Sulfonamides are well-known for their pharmacological activities, including antibacterial, antifungal, and anti-inflammatory effects. This compound, in particular, is being studied for its potential role in developing new therapeutic agents. Its chlorinated aromatic structure also makes it a candidate for investigating enzyme inhibition mechanisms, a hot topic in modern pharmaceutical research.

In addition to its medicinal applications, CAS No. 1499773-02-2 is being explored in agrochemical formulations. The compound's ability to act as a precursor for herbicides and pesticides aligns with the increasing demand for sustainable crop protection solutions. With the global focus on precision agriculture and environmentally friendly farming practices, this sulfonamide derivative could play a pivotal role in next-generation agrochemicals. Its selective reactivity and stability under various conditions make it an attractive option for researchers.

The synthesis and characterization of 2,3-dichloro-4-hydroxybenzene-1-sulfonamide involve advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure the compound's purity and confirm its structural integrity, which is critical for both academic and industrial applications. The compound's solubility profile and thermal stability are also being studied to optimize its use in various formulations.

Another area where CAS No. 1499773-02-2 is making waves is in material science. Its aromatic and sulfonamide groups contribute to its potential use in polymer modification and functional material design. Researchers are investigating its incorporation into high-performance polymers and coatings, which could lead to materials with enhanced durability and chemical resistance. This aligns with the current trend of developing smart materials for industrial and consumer applications.

From an environmental perspective, the biodegradability and ecological impact of 2,3-dichloro-4-hydroxybenzene-1-sulfonamide are under scrutiny. As regulatory bodies tighten restrictions on chemical usage, understanding the compound's environmental fate and toxicity profile is essential. Recent studies have focused on its degradation pathways and potential metabolites, addressing concerns about its long-term effects on ecosystems.

The commercial availability of CAS No. 1499773-02-2 has also sparked interest among fine chemical manufacturers. Its role as a building block for more complex molecules makes it a valuable asset in custom synthesis and contract research organizations (CROs). The compound's scalable production and cost-effectiveness further enhance its appeal in the competitive chemical market.

In conclusion, 2,3-dichloro-4-hydroxybenzene-1-sulfonamide (CAS No. 1499773-02-2) is a multifaceted compound with promising applications across multiple industries. Its unique chemical properties, combined with the ongoing advancements in synthetic and analytical techniques, position it as a compound of significant interest. Whether in pharmaceuticals, agrochemicals, or material science, this sulfonamide derivative continues to inspire innovation and research.